Cas no 1806524-29-7 (3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1806524-29-7
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4978344
• Update Time: 2025-10-29

3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrClO2/c11-5-4-10(14)7-2-1-3-9(12)8(7)6-13/h1-3,13H,4-6H2
• InChI Key： PYVPIEPTAQMSQH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1CO)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one

3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one: A Comprehensive Overview

The compound 3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one, also identified by the CAS No. 1806524-29-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the third position of the propanone chain and a substituted phenyl group at the first position. The phenyl group itself is further substituted with a chlorine atom at the third position and a hydroxymethyl group at the second position, making it a highly functionalized molecule.

Recent studies have highlighted the importance of such structurally diverse compounds in drug discovery and development. The presence of multiple functional groups, such as the bromine atom, chlorine atom, hydroxymethyl group, and ketone group, provides this compound with a wide range of reactivity and potential bioactivity. Researchers have been particularly interested in its ability to participate in various chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and enolate chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the bromination of an intermediate compound followed by subsequent substitution reactions to introduce the hydroxymethyl and chlorine groups onto the phenyl ring. The exact synthetic pathway often depends on the starting materials and the desired stereochemistry or regioselectivity. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the product's purity.

The chemical properties of 3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one are influenced by its functional groups. The ketone group is highly polarizable, making it susceptible to nucleophilic attack. The bromine atom introduces electron-withdrawing effects, which can influence both the reactivity and stability of the molecule. Additionally, the hydroxymethyl group on the phenyl ring can act as a directing group in further substitution reactions.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its ability to interact with various biological targets makes it an interesting candidate for further investigation. For instance, studies have suggested that it may exhibit anti-inflammatory or antioxidant properties due to its structural similarities with known bioactive compounds.

The environmental impact of this compound has also been a topic of interest. Given its complex structure and potential for bioaccumulation, researchers are exploring its degradation pathways under different environmental conditions. Understanding its persistence in natural systems is crucial for assessing its ecological risks.

In conclusion, 3-Bromo-1-(3-chloro-2-(hydroxymethyl)phenyl)propan-1-one is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As new research continues to emerge, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and drug development.